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Compound of Interest

Compound Name: H-3-Pal-OH

Cat. No.: B556714

The term "3-Pal" is not associated with a single, universally recognized molecule or drug in the
scientific and medical communities. Instead, it appears in various contexts, each referring to a
distinct entity. This guide aims to clarify the different meanings of "3-Pal" to provide
researchers, scientists, and drug development professionals with a clear understanding of its
use in different fields.

PAL 3: An Imprint on the Antipsychotic Medication
Paliperidone

The most direct and common reference to "PAL 3" in a clinical context is the imprint on tablets
of the atypical antipsychotic medication Invega.

o Generic Name: Paliperidone[1][2]
o Use: Treatment of schizophrenia and schizoaffective disorder.[1][2][3]

e Mechanism of Action: Paliperidone is the major active metabolite of risperidone. It is a
centrally active antagonist of dopamine D2 and serotonin 5-HT2A receptors. It also has
antagonistic activity at al and a2 adrenergic receptors and H1 histaminergic receptors.

3-Pal as an Abbreviation for 3-Pyridylalanine in Peptide
Chemistry
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In the field of peptide chemistry, "3-Pal" is a common abbreviation for the amino acid 3-
pyridylalanine. This amino acid is used as a building block in the synthesis of peptides and
peptidomimetics.

Fmoc-D-3-Pal-OH and Fmoc-L-3-Pal-OH: These are specific, protected forms of 3-
pyridylalanine used in solid-phase peptide synthesis.[4][5][6] The "Fmoc" group is a
protecting group for the amine, which is removed at a specific stage of the synthesis.

Application: The incorporation of non-natural amino acids like 3-pyridylalanine can confer
unique properties to peptides, such as increased stability, altered receptor binding affinity, or
modified biological activity. For instance, D-3-pyridylalanine (D-Pal(3)) has been used in the
modification of LHRH (Luteinizing Hormone-Releasing Hormone) antagonists to enhance
their resistance to enzymatic degradation and increase receptor binding affinity.[7]

The Pal Signaling Pathway in Fungi

In mycology, the "Pal" pathway is a highly conserved signaling cascade that mediates the
response to ambient pH. This pathway is crucial for the virulence of many pathogenic fungi.[8]

[°]

Core Function: The Pal pathway senses the external pH and, in alkaline conditions, triggers
a proteolytic cleavage of the transcription factor PacC.[8][9][10] The processed form of PacC
then translocates to the nucleus to regulate the expression of pH-responsive genes.

Key Components: The pathway consists of several proteins, including PalH, Pall, PalF, PalA,
PalB, and PalC, which are organized in a signaling complex at the plasma membrane and
endosomes.[10]

The following diagram illustrates the logical flow of the Pal signaling pathway in response to an
alkaline pH shift.
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Fungal Pal signaling pathway activation under alkaline conditions.

PAL: The Enzyme Phenylalanine Ammonia-Lyase

PAL is the acronym for Phenylalanine Ammonia-Lyase, a crucial enzyme in the
phenylpropanoid pathway, which is responsible for the biosynthesis of a wide array of
secondary metabolites in plants, such as flavonoids, lignins, and stilbenes.[11][12][13]

o Reaction Catalyzed: PAL catalyzes the non-oxidative deamination of L-phenylalanine to
trans-cinnamic acid and ammonia.[11][14]

 Biological Significance: This enzyme represents a key metabolic branch point between
primary and secondary metabolism. Its activity is induced by various stimuli, including
pathogen attack, UV radiation, and nutrient deficiency.[12]

e Therapeutic Potential: PAL has been investigated as a potential therapeutic agent for
phenylketonuria (PKU), a genetic disorder characterized by the inability to metabolize
phenylalanine.[15]

3PAL: A Protein Data Bank (PDB) Entry

In the context of structural biology, "3PAL" is an identifier for a specific entry in the Protein Data
Bank (PDB).

e Molecule: The crystal structure of pike (Esox lucius) 4.10 parvalbumin.[16][17]

» Function: Parvalbumins are calcium-binding proteins involved in muscle relaxation. The
3PAL structure provides insights into the ionic interactions of parvalbumin in different ionic
environments.[17]

PAL-353: An Amphetamine Analogue

PAL-353 is a research chemical, also known as 3-Fluoroamphetamine (3-FA). It is a stimulant
drug of the amphetamine class.[18]

o Mechanism of Action: It acts as a releasing agent for the monoamine neurotransmitters
dopamine and norepinephrine, with less effect on serotonin.[18]
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Conclusion

The term "3-Pal" is highly context-dependent. For researchers and professionals in drug
development, it is crucial to specify the context to avoid ambiguity. Whether referring to a pill
imprint for paliperidone, a protected amino acid for peptide synthesis, a fungal signaling
pathway, a key plant enzyme, a protein structure, or a research chemical, the specific meaning
of "3-Pal" is determined by the scientific field in which it is used. Future inquiries and literature
searches should be tailored to the specific entity of interest to retrieve accurate and relevant
information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC3394424/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3394424/
http://www.ebi.ac.uk/thornton-srv/m-csa/entry/708/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7999051/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7999051/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7999051/
https://www.ncbi.nlm.nih.gov/Structure/pdb/3PAL
https://www.ncbi.nlm.nih.gov/Structure/pdb/3PAL
https://www.ncbi.nlm.nih.gov/Structure/pdb/3PAL
https://www.rcsb.org/structure/3PAL
https://en.wikipedia.org/wiki/3-Fluoroamphetamine
https://www.benchchem.com/product/b556714#understanding-the-basic-characteristics-of-3-pal
https://www.benchchem.com/product/b556714#understanding-the-basic-characteristics-of-3-pal
https://www.benchchem.com/product/b556714#understanding-the-basic-characteristics-of-3-pal
https://www.benchchem.com/product/b556714#understanding-the-basic-characteristics-of-3-pal
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b556714?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b556714?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b556714?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

